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Introduction
Photometric titration is a highly accurate and objective method for determining the

concentration of a substance in solution by measuring the change in light absorbance during a

titration. This application note details the protocol for the complexometric titration of zinc (Zn²⁺)

using ethylenediaminetetraacetic acid (EDTA) as the titrant and murexide as the indicator, with

photometric endpoint detection.

The principle relies on the formation of a colored complex between zinc ions and the murexide
indicator. Murexide, also known as ammonium purpurate, forms a stable, colored complex with

zinc ions at an optimal pH.[1][2][3] During the titration with EDTA, which is a stronger chelating

agent for zinc, the zinc ions are progressively removed from the murexide complex. This

results in a color change, which is monitored by a photometer or spectrophotometer at a

specific wavelength. The endpoint of the titration is identified by a sharp change in absorbance,

corresponding to the complete reaction of zinc with EDTA.

Chemical Principle
The titration process involves two competing complexation reactions. Initially, the zinc ions in

the sample are complexed with the murexide indicator (Ind) to form a zinc-murexide complex

(Zn-Ind). This complex has a distinct color and absorbance spectrum compared to the free

indicator.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b7764709?utm_src=pdf-interest
https://www.benchchem.com/product/b7764709?utm_src=pdf-body
https://www.benchchem.com/product/b7764709?utm_src=pdf-body
https://www.benchchem.com/product/b7764709?utm_src=pdf-body
https://www.pcbiochemres.com/article_152663_bf333b68aafecc3392200d46e0f73713.pdf
https://www.researchgate.net/publication/361639938_Spectrophotometric_Determination_of_ZnII_and_CuII_in_Analytical_Sample_Using_Murexide_Reagent
https://www.pcbiochemres.com/article_152663.html
https://www.benchchem.com/product/b7764709?utm_src=pdf-body
https://www.benchchem.com/product/b7764709?utm_src=pdf-body
https://www.benchchem.com/product/b7764709?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7764709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Zn²⁺ + Ind → Zn-Ind (Colored Complex)

As the titrant, EDTA, is added, it reacts with the free zinc ions and then displaces the murexide
from the zinc-murexide complex due to the formation of a more stable zinc-EDTA complex (Zn-

EDTA).

Zn-Ind + EDTA → Zn-EDTA + Ind (Free Indicator)

The free murexide indicator has a different color and absorbance profile than the zinc-

murexide complex.[1] By monitoring the absorbance at a wavelength where the difference

between the complexed and free indicator is significant, a titration curve can be generated. The

endpoint is determined from the inflection point of this curve.
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Figure 1. Chemical principle of photometric titration of zinc with murexide.
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Quantitative Data Summary
The following table summarizes the key quantitative parameters for the photometric titration of

zinc with murexide.

Parameter Value Reference

Wavelengths of Interest

λmax of Zn-Murexide Complex ~450 nm [1]

λmax of Free Murexide ~520 nm

Recommended Monitoring

Wavelength
450 nm or 520 nm

Reaction Conditions

Optimal pH 7.0

Stoichiometry (Zn²⁺:Murexide) 1:2

Stoichiometry (Zn²⁺:EDTA) 1:1

Performance

Molar Absorptivity of Zn-

Murexide
1.95 x 10⁴ L·mol⁻¹·cm⁻¹

Linear Concentration Range

for Zn²⁺
0.2 - 2.0 ppm

Experimental Protocol
This protocol provides a detailed methodology for the photometric titration of a zinc-containing

sample.

Apparatus
Phototitrator or a spectrophotometer with a titration attachment.

Burette (automated or manual).
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pH meter.

Stirrer (magnetic or overhead).

Volumetric flasks and pipettes.

Beakers.

Reagents and Solutions
Standard Zinc Solution (e.g., 0.01 M): Prepare by dissolving a precisely weighed amount of

primary standard grade zinc metal or zinc sulfate in deionized water with a small amount of

acid to prevent hydrolysis, followed by dilution to a known volume.

EDTA Titrant (e.g., 0.01 M): Prepare by dissolving a known amount of disodium EDTA in

deionized water. Standardize against the primary standard zinc solution.

Murexide Indicator Solution: Prepare a fresh 0.1% (w/v) solution of murexide in deionized

water. Due to the instability of murexide in aqueous solutions, it is recommended to prepare

this solution daily. Alternatively, a ground mixture of murexide with NaCl (1:100) can be used

as a solid.

Buffer Solution (pH 7.0): A phosphate or other suitable buffer to maintain the pH of the

solution during the titration.

Instrument Setup
Set up the phototitrator or spectrophotometer according to the manufacturer's instructions.

Select the monitoring wavelength. A wavelength of 450 nm is recommended as it

corresponds to the maximum absorbance of the zinc-murexide complex. Alternatively, 520

nm (the maximum absorbance of the free indicator) can be used, where an increase in

absorbance will be observed after the endpoint.

Calibrate the instrument by setting the initial absorbance or transmittance of the sample

solution.

Titration Procedure
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Pipette a known volume of the zinc sample solution into a beaker.

Dilute with deionized water to a volume suitable for the titration vessel and to ensure the

photometer's light path is covered.

Add a sufficient amount of pH 7.0 buffer solution and adjust the pH to 7.0 ± 0.1 using a pH

meter.

Add a small amount of the freshly prepared murexide indicator solution. The solution should

develop a color indicating the formation of the zinc-murexide complex.

Place the beaker in the phototitrator, ensuring the light beam passes through the solution

and the stirrer is functioning correctly.

Record the initial absorbance.

Begin the titration by adding the standardized EDTA solution in small increments.

After each addition, allow the solution to stabilize and record the volume of titrant added and

the corresponding absorbance.

Continue the titration well past the endpoint, which is indicated by a significant and steady

change in absorbance.

Plot the absorbance (or change in absorbance) versus the volume of EDTA added. The

endpoint is the volume of EDTA corresponding to the inflection point of the titration curve.

Data Analysis
The endpoint of the titration can be determined by finding the point of maximum slope on the

titration curve (the first derivative) or by the intersection of the two linear portions of the curve

before and after the endpoint. The concentration of zinc in the sample can then be calculated

using the following formula:

Concentration of Zn²⁺ (mol/L) = (V_EDTA × C_EDTA) / V_sample

Where:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b7764709?utm_src=pdf-body
https://www.benchchem.com/product/b7764709?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7764709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


V_EDTA = Volume of EDTA titrant at the endpoint (L)

C_EDTA = Concentration of the standardized EDTA solution (mol/L)

V_sample = Volume of the initial zinc sample (L)

Experimental Workflow
The following diagram illustrates the workflow for the photometric titration of zinc.
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Figure 2. Experimental workflow for the photometric titration of zinc.
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Potential Interferences
Several metal ions can interfere with the titration by also forming complexes with murexide or

EDTA. Ions such as copper (Cu²⁺), nickel (Ni²⁺), cobalt (Co²⁺), and calcium (Ca²⁺) are known

to form complexes with murexide and will interfere. The use of masking agents or pH

adjustments may be necessary to mitigate these interferences in complex sample matrices. For

example, chlorides, nitrates, and sulphates have been studied for their interference effects.

Conclusion
The photometric titration of zinc with EDTA using murexide as an indicator is a robust and

precise analytical method. The sharp color change at the endpoint, when monitored

instrumentally, allows for highly reproducible and accurate determination of zinc concentrations.

This method is suitable for various applications in research, quality control, and drug

development where accurate quantification of zinc is required.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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